Ethyl 2-{[2-(4-chloro-2-methylphenoxy)propanoyl]amino}-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C22H26ClNO4S
• Molecular Weight: 436.0 g/mol
• IUPAC Name: ethyl 2-[2-(4-chloro-2-methylphenoxy)propanoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C22H26ClNO4S/c1-5-27-22(26)19-16-8-6-12(2)10-18(16)29-21(19)24-20(25)14(4)28-17-9-7-15(23)11-13(17)3/h7,9,11-12,14H,5-6,8,10H2,1-4H3,(H,24,25)
• InChI Key: FLCJIRPEVLQBGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC(C2)C)NC(=O)C(C)OC3=C(C=C(C=C3)Cl)C

Description

ETHYL 2-[2-(4-CHLORO-2-METHYLPHENOXY)PROPANAMIDO]-6-METHYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

The synthesis of ETHYL 2-[2-(4-CHLORO-2-METHYLPHENOXY)PROPANAMIDO]-6-METHYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE involves multiple steps. One common method starts with the preparation of the intermediate compounds, such as 4-chloro-2-methylphenol and 2-(4-chloro-2-methylphenoxy)propanoic acid. These intermediates are then subjected to various reactions, including esterification and amidation, to form the final product .

Chemical Reactions Analysis

ETHYL 2-[2-(4-CHLORO-2-METHYLPHENOXY)PROPANAMIDO]-6-METHYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE undergoes several types of chemical reactions:

Oxidation: This compound can be oxidized under specific conditions to form various oxidized products.

Reduction: Reduction reactions can be performed using common reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under suitable conditions

Scientific Research Applications

ETHYL 2-[2-(4-CHLORO-2-METHYLPHENOXY)PROPANAMIDO]-6-METHYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development.

Industry: The compound is used in the production of various industrial chemicals and materials

Mechanism of Action

The mechanism of action of ETHYL 2-[2-(4-CHLORO-2-METHYLPHENOXY)PROPANAMIDO]-6-METHYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to various biological responses, depending on the specific target and pathway involved .

Comparison with Similar Compounds

ETHYL 2-[2-(4-CHLORO-2-METHYLPHENOXY)PROPANAMIDO]-6-METHYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE can be compared with other similar compounds, such as:

ETHYL 2-{[4-(4-CHLORO-2-METHYLPHENOXY)BUTANOYL]AMINO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE: This compound has a similar structure but with a different substituent on the benzothiophene ring.

4-CHLORO-2-METHYLPHENOXYACETIC ACID: This compound is a simpler analog with similar functional groups but lacks the benzothiophene moiety.